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A Comparative Guide to Thermodynamic Models
in Ferronickel Smelting
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of thermodynamic models used in ferronickel
smelting processes, supported by experimental data from various research studies. The focus

is on the validation of these models to enhance their predictive accuracy for industrial

applications.

Thermodynamic modeling is a crucial tool for optimizing the pyrometallurgical extraction of

ferronickel from laterite ores. These models allow for the prediction of phase equilibria,

elemental distribution between the metal and slag phases, and the influence of process

parameters such as reductant addition and slag composition on the final product quality and

recovery rates. The validation of these models against robust experimental data is paramount

to ensure their reliability.

Performance Comparison of Thermodynamic
Models
The most predominantly utilized thermodynamic modeling software in the reviewed literature is

FactSage™. This software, coupled with its extensive thermodynamic databases (e.g., FactPS,

FToxid, FSstel), is frequently used to simulate the complex chemical interactions in ferronickel
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smelting.[1][2] The validation of FactSage models is typically performed by comparing the

predicted outcomes with results from laboratory-scale smelting experiments.

Below are tables summarizing the quantitative data from studies that have validated

thermodynamic models, primarily FactSage, for ferronickel smelting.

Table 1: Influence of Carbon Reductant on Ferronickel
and Slag Composition
This table compares the predicted and experimental compositions of ferronickel alloy and slag

at varying carbon addition levels. The data is synthesized from a study by Corpuz et al. (2024).

[1]
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Parameter
Carbon Addition
(wt.%)

Thermodynamic
Model (FactSage
8.2)

Experimental
Result

Ferronickel

Ni (%) 3 14.5 13.8

Fe (%) 3 84.9 85.5

Fe/Ni Ratio 3 5.86 6.20

Ni (%) 4 16.1 15.7

Fe (%) 4 81.6 82.3

Fe/Ni Ratio 4 5.07 5.24

Slag

NiO (%) 3 0.025 0.031

FeO (%) 3 12.31 13.15

MgO/SiO₂ Ratio 3 0.53 0.52

NiO (%) 4 0.019 0.022

FeO (%) 4 9.85 10.14

MgO/SiO₂ Ratio 4 0.55 0.56

Table 2: Effect of Slag Basicity (MgO/SiO₂) on Nickel
Recovery
This table illustrates the comparison between thermodynamically predicted and experimentally

determined nickel recovery at different slag basicity ratios. The data is based on the work of

Corpuz et al. (2024).[1]
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MgO/SiO₂ Ratio
Thermodynamic Model
(FactSage 8.2) - Ni
Recovery (%)

Experimental Result - Ni
Recovery (%)

0.60 94.8 93.5

0.65 96.2 95.6

0.70 96.5 95.9

0.75 95.3 94.1

Experimental Protocols
The validation of thermodynamic models relies on well-defined experimental procedures that

replicate the conditions of the smelting process at a laboratory scale. The following are detailed

methodologies for key experiments cited in the validation studies.

Laboratory-Scale Smelting Protocol
A common experimental setup for ferronickel smelting research involves the use of high-

temperature furnaces to simulate industrial processes.

Materials: The primary raw material is typically laterite ore, which is often calcined to remove

moisture and volatile components before smelting.[1] Reductants such as coke or coal are

used, and fluxes like limestone or silica may be added to control the slag composition.[3]

Furnace: Laboratory-scale smelting is often conducted in electric arc furnaces (AC or DC) or

vertical tube furnaces.[3][4] For instance, a study utilized a DC-arc furnace with a single

graphite electrode for smelting 5 kg batches of ore.[3] Another approach involves using a

muffle furnace for calcination followed by a vertical tube furnace for reduction and smelting.

[4]

Procedure:

A predetermined mixture of dried laterite ore, reductant, and fluxes is placed in a crucible

(e.g., alumina or graphite).[4][5]
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The crucible is heated in the furnace to the target smelting temperature, typically ranging

from 1450°C to 1650°C.[3][6]

The smelting process is carried out for a specific duration, which can range from 25

minutes to an hour, to allow for the reduction and separation of the metal and slag phases.

[3][6]

After smelting, the molten products are poured into a mold and allowed to cool.[5] The

ferronickel alloy, being denser, settles at the bottom, separating from the slag.

Atmosphere: The furnace atmosphere is often controlled. For instance, a gas mixture of N₂,

CO₂, and CO can be passed through the furnace to maintain a specific reducing potential.[4]

Analytical Techniques for Product Characterization
The chemical and mineralogical composition of the produced ferronickel and slag are

determined using various analytical methods to provide the data for model validation.

X-Ray Fluorescence (XRF): This technique is widely used for the elemental analysis of both

the ferronickel alloy and the slag to determine the concentrations of major and minor

elements.[1][4][5]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is

employed for more precise quantitative analysis of specific elements, such as nickel and

iron, in the ore, alloy, and slag.[1]

X-Ray Diffraction (XRD): XRD analysis is used to identify the mineralogical phases present

in the raw materials and the final slag, which is crucial for understanding the slag's behavior

and for validating the predicted solid phases in the thermodynamic model.[1][2][5]

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): This

technique provides microstructural and compositional information about the different phases

within the slag and metal, helping to identify entrained metal droplets in the slag, for

example.[2]

Visualization of the Validation Workflow
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The following diagram illustrates the logical workflow for the validation of thermodynamic

models in the context of ferronickel smelting processes.

Thermodynamic Modeling Experimental Procedure

Validation & Refinement

Model Setup (e.g., FactSage)

Database Selection (FToxid, FSstel)

Input Process Parameters
(Temperature, Pressure, Composition)

Prediction of Phase Equilibria
& Element Distribution

Comparison of Predicted
& Experimental Data

Raw Material Preparation
(Laterite Ore, Reductant, Fluxes)

Laboratory-Scale Smelting
(High-Temperature Furnace)

Separation of Ferronickel & Slag

Chemical & Mineralogical Analysis
(XRF, ICP-OES, XRD)

Evaluation of Model Accuracy

Model Refinement (If Necessary)
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Click to download full resolution via product page

Caption: Workflow for validating thermodynamic models in ferronickel smelting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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